Cas no 1554660-78-4 (3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1554660-78-4
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 5151612
• Update Time: 2026-03-03

3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C5H6ClN3O2/c6-5-7-3-8-9(5)2-1-4(10)11/h3H,1-2H2,(H,10,11)
• InChI Key： GCVFRRHZRBEEJT-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C(Cl)=NC=N1

Additional information on 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid

Comprehensive Guide to 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 1554660-78-4): Properties, Applications, and Research Insights

3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 1554660-78-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique molecular structure combining a chloro-substituted triazole ring with a propanoic acid side chain, making it a versatile building block for various applications. Researchers frequently search for "1554660-78-4 uses" and "3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid synthesis," reflecting growing interest in its potential.

The compound's physicochemical properties include a molecular weight of 189.59 g/mol and the characteristic reactivity of both triazole and carboxylic acid functional groups. Its chloro-substitution at the 5-position of the triazole ring enhances its stability and modifies its electronic properties, which is crucial for its applications in medicinal chemistry. Current research trends show increased searches for "triazole-based drug discovery" and "chloro-triazole derivatives," aligning with this compound's relevance in modern drug development.

In pharmaceutical applications, 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid serves as a key intermediate for synthesizing various bioactive molecules. The triazole moiety is particularly valuable in designing kinase inhibitors and antimicrobial agents, addressing the global need for novel therapeutic compounds. Recent publications highlight its potential in developing treatments for resistant infections, responding to popular search queries like "new antibiotic scaffolds 2024" and "triazole drugs in clinical trials."

The agrochemical industry also benefits from this compound's unique properties. Its structural features make it suitable for creating crop protection agents, particularly fungicides targeting resistant strains. With growing concerns about "sustainable agriculture solutions" and "low-toxicity pesticides," researchers are exploring modifications of 1554660-78-4 to develop environmentally friendly alternatives. Market analysis indicates rising demand for "chloro-triazole agrochemicals" in precision farming applications.

From a synthetic chemistry perspective, 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid offers multiple sites for functionalization, enabling diverse chemical transformations. The carboxylic acid group allows for esterification or amide formation, while the triazole ring can participate in various coupling reactions. Laboratory searches frequently include "triazole-COOH cross-coupling" and "heterocyclic acid derivatives," reflecting its utility in complex molecule construction.

Recent advancements in computational chemistry have enabled better understanding of this compound's molecular interactions. Density functional theory (DFT) studies provide insights into its electronic structure and potential biological activity, addressing common queries about "molecular modeling of triazole acids." Such computational approaches accelerate the discovery of new applications while reducing laboratory experimentation costs.

The global market for specialty chemicals like 1554660-78-4 shows steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Industry reports tracking "high-value chemical intermediates market" highlight compounds with triazole cores as particularly promising. Regulatory considerations for such derivatives remain favorable in most jurisdictions, provided they meet standard chemical safety protocols.

Environmental and green chemistry applications of 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid are emerging as another research frontier. Scientists are investigating its potential in catalysis and material science, responding to searches for "eco-friendly heterocyclic catalysts." The compound's balanced lipophilicity and water solubility make it interesting for designing smart materials with specific surface properties.

Quality control and analytical methods for 1554660-78-4 typically involve HPLC with UV detection and mass spectrometry. These techniques ensure the compound meets the stringent purity requirements for pharmaceutical intermediates, addressing laboratory professionals' queries about "triazole acid analysis methods." Advanced characterization techniques like NMR and X-ray crystallography provide definitive structural confirmation.

Future research directions for 3-(5-chloro-1H-1,2,4-triazol-1-yl)propanoic acid likely include exploration of its biological activity spectrum and development of more efficient synthetic routes. The scientific community's growing interest is evident from search trends like "triazole derivatives drug discovery" and "chloro-triazole patent applications." As combinatorial chemistry and high-throughput screening methods advance, this compound's importance as a versatile building block is expected to increase significantly.